Cas no 426-66-4 (1,1,1,2,2-pentafluoroheptan-3-one)

• Product Name: 1,1,1,2,2-pentafluoroheptan-3-one
• CAS No: 426-66-4
• MF: C₇H₉F₅O
• MW: 204.137779951096
• CID: 1517212
• PubChem ID: 238409
• Update Time: 2025-04-21

1,1,1,2,2-pentafluoroheptan-3-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1,2,2-pentafluoroheptan-3-one
• CTK4I6508
• KST-1B5165
• AG-K-80973
• 1,1,1,2,2-Pentafluor-heptan-3-on
• AR-1B3700
• AC1Q4HP8
• Pentafluoraethyl-butyl-keton
• AC1L60X8
• NSC42748
• 1,1,1,2,2-pentafluoro-heptan-3-one
• CTK4I6508; KST-1B5165; AG-K-80973; 1,1,1,2,2-Pentafluor-heptan-3-on; AR-1B3700; AC1Q4HP8; Pentafluoraethyl-butyl-keton; AC1L60X8; NSC42748; 1,1,1,2,2-pentafluoro-heptan-3-one;
• DS-008136
• NSC-42748
• 426-66-4
• YKFGODOXZOKYPZ-UHFFFAOYSA-N
• DTXSID50285764

• Inchi： 1S/C7H9F5O/c1-2-3-4-5(13)6(8,9)7(10,11)12/h2-4H2,1H3
• InChI Key： YKFGODOXZOKYPZ-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(CCCC)=O)F

Computed Properties

• Exact Mass: 204.05737
• Monoisotopic Mass: 204.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.211
• Boiling Point: 120.3°C at 760 mmHg
• Flash Point: 38.6°C
• Refractive Index: 1.339
• PSA: 17.07
• LogP: 2.94330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones